N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide

• IUPAC Name: N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide
• InChI: InChI=1S/C19H20N4O2/c1-11-8-12(2)10-14(9-11)25-13(3)19(24)23-22-18-16-7-5-4-6-15(16)17(20)21-18/h4-10,13H,1-3H3,(H,23,24)(H2,20,21,22)
• InChI Key: CZJMSRBNWUXWNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(C)C(=O)NN=C2C3=CC=CC=C3C(=N2)N)C
• Isomeric SMILES: CC1=CC(=CC(=C1)OC(C)C(=O)N/N=C/2\C3=CC=CC=C3C(=N2)N)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

The compound with the identifier “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” is a chemical substance that has garnered interest in various scientific fields. It is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” involves specific chemical reactions and conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound .

Industrial Production Methods

In industrial settings, the production of “this compound” may involve large-scale chemical reactions with optimized conditions to ensure high yield and purity. The use of advanced equipment and techniques, such as microwave-assisted acid digestion, is common to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions

The compound “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The reactions are typically carried out under controlled conditions, such as specific temperatures and pressures, to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

The compound “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic effects and applications in drug development.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity and leading to specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(3,5-dimethylphenoxy)propanamide” include other indole derivatives and halogenated hydrocarbons. These compounds share similar chemical structures and properties but may differ in their specific activities and applications .

Uniqueness

What sets “this compound” apart from similar compounds is its unique combination of chemical properties and reactivity. This makes it particularly valuable for certain applications where other compounds may not be as effective.